Cas no 2227685-60-9 (rac-tert-butyl (3R,4S)-3-(cyclohexylmethyl)-4-hydroxypyrrolidine-1-carboxylate)

• Product Name: rac-tert-butyl (3R,4S)-3-(cyclohexylmethyl)-4-hydroxypyrrolidine-1-carboxylate
• CAS No: 2227685-60-9
• MF: C₁₆H₂₉NO₃
• MW: 283.406365156174
• CID: 6560540
• PubChem ID: 165873032
• Update Time: 2025-08-02

rac-tert-butyl (3R,4S)-3-(cyclohexylmethyl)-4-hydroxypyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• rac-tert-butyl (3R,4S)-3-(cyclohexylmethyl)-4-hydroxypyrrolidine-1-carboxylate
• EN300-1637197
• 2227685-60-9

• Inchi： 1S/C16H29NO3/c1-16(2,3)20-15(19)17-10-13(14(18)11-17)9-12-7-5-4-6-8-12/h12-14,18H,4-11H2,1-3H3/t13-,14-/m1/s1
• InChI Key： HFMOPSJVQNYHCB-ZIAGYGMSSA-N
• SMILES： O[C@@H]1CN(C(=O)OC(C)(C)C)C[C@H]1CC1CCCCC1

Computed Properties

• Exact Mass: 283.21474379g/mol
• Monoisotopic Mass: 283.21474379g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 49.8Ų

Additional information on rac-tert-butyl (3R,4S)-3-(cyclohexylmethyl)-4-hydroxypyrrolidine-1-carboxylate

Rac-Tert-Butyl (3R,4S)-3-(Cyclohexylmethyl)-4-Hydroxypyrrolidine-1-Carboxylate: A Comprehensive Overview

The compound rac-tert-butyl (3R,4S)-3-(cyclohexylmethyl)-4-hydroxypyrrolidine-1-carboxylate with CAS No. 2227685-60-9 is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique stereochemistry and functional groups, making it a valuable subject for research and development in various applications.

Rac-tert-butyl (3R,4S)-3-(cyclohexylmethyl)-4-hydroxypyrrolidine-1-carboxylate belongs to the class of pyrrolidine derivatives, which are widely studied due to their potential as bioactive agents. The molecule features a pyrrolidine ring with specific stereochemistry at the 3R and 4S positions. The presence of a cyclohexylmethyl group at the 3-position and a hydroxyl group at the 4-position introduces significant structural complexity and functional diversity. Additionally, the tert-butyl ester group at the 1-position further enhances the molecule's versatility in chemical reactions and biological interactions.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of rac-tert-butyl (3R,4S)-3-(cyclohexylmethyl)-4-hydroxypyrrolidine-1-carboxylate. Researchers have employed asymmetric catalysis and enantioselective reactions to achieve high yields of this compound with precise stereocontrol. These methods not only improve the scalability of production but also pave the way for its application in drug discovery programs.

The structural features of rac-tert-butyl (3R,4S)-3-(cyclohexylmethyl)-4-hydroxypyrrolidine-1-carboxylate make it an ideal candidate for exploring its biological activity. Studies have shown that this compound exhibits potential as a modulator of various cellular pathways, including those involved in inflammation and neurodegenerative diseases. Its ability to interact with specific protein targets has been validated through in vitro assays and computational modeling.

In terms of applications, rac-tert-butyl (3R,4S)-3-(cyclohexylmethyl)-4-hydroxypyrrolidine-1-carboxylate has shown promise in medicinal chemistry as a lead compound for developing novel therapeutic agents. Its stereochemistry plays a crucial role in determining its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). Ongoing research is focused on optimizing its bioavailability while maintaining its desired pharmacological effects.

Moreover, the synthesis and characterization of rac-tert-butyl (3R,4S)-3-(cyclohexylmethyl)-4-hydroxypyrrolidine-1-carboxylate have contributed significantly to our understanding of stereochemical control in organic synthesis. This compound serves as a model system for studying the relationship between molecular structure and function, providing valuable insights for designing more complex molecules with tailored properties.

Looking ahead, the continued exploration of rac-tert-butyl (3R,4S)-3-(cyclohexylmethyl)-4-hydroxypyrrolidine-1-carboxylate is expected to yield further breakthroughs in both academic research and industrial applications. Its unique combination of structural features and functional groups positions it as a key player in advancing our understanding of organic chemistry and its role in modern medicine.